2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl-

• IUPAC Name: 3,5-dimethyl-1,3-dihydropyrrol-2-one
• InChI: InChI=1S/C6H9NO/c1-4-3-5(2)7-6(4)8/h3-4H,1-2H3,(H,7,8)
• InChI Key: ONMLRXAMASYDNW-UHFFFAOYSA-N
• Canonical SMILES: CC1C=C(NC1=O)C
• Molecular Formula: C6H9NO
• DSSTOX Substance ID: DTXSID00522338
• Molecular Weight: 111.14 g/mol
• CAS No.: 88571-43-1

Description

2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- is a heterocyclic organic compound belonging to the class of γ-lactams. This compound is characterized by a five-membered ring containing both nitrogen and oxygen atoms. It is a derivative of pyrrolone and is known for its diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- can be achieved through various methods. One common approach involves the base-assisted cyclization of 3-cyanoketones. This method allows for the efficient assembly of the compound from readily available synthetic precursors . Another method involves the reaction of five-membered lactone precursors with ammonia or amines, followed by reductive cyclization of nitroolefins with 1,3-diketones .

Industrial Production Methods: Industrial production of 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- typically involves scalable synthetic routes. A practical and easily scalable synthesis involves a four-step process, including the synthesis of 3-methyl-4-hydroxy-2-butenolide in water and triflic acid-mediated N-benzyl lactam N-deprotection .

Chemical Reactions Analysis

Types of Reactions: 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of the nitrogen and oxygen atoms in the ring structure, which provide reactive sites for different reagents.

Common Reagents and Conditions: Common reagents used in the reactions of 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- include transition metal catalysts such as copper, palladium, and nickel. These catalysts are often employed in multicomponent reactions to synthesize complex heterocyclic motifs . Other reagents include aldehydes, amines, and nitroolefins .

Major Products: The major products formed from the reactions of 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- depend on the specific reaction conditions and reagents used. For example, the reaction with aldehydes and amines catalyzed by palladium can lead to the formation of various substituted pyrrolones .

Scientific Research Applications

2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- has a wide range of scientific research applications. In medicinal chemistry, it is used as a building block for the synthesis of bioactive molecules with antimicrobial, anticancer, and anti-inflammatory properties . It is also employed in the development of antidiabetic drugs, such as glimepiride . Additionally, this compound serves as an important synthetic intermediate in drug development and organic synthesis .

Mechanism of Action

The mechanism of action of 2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- involves its interaction with various molecular targets and pathways. The compound’s biological activity is attributed to its ability to interact with enzymes and receptors, modulating their activity and leading to therapeutic effects. For example, its anticancer activity is linked to its ability to inhibit specific enzymes involved in cell proliferation .

Comparison with Similar Compounds

2H-Pyrrol-2-one, 1,3-dihydro-3,5-dimethyl- is unique compared to other similar compounds due to its specific substitution pattern and biological activity. Similar compounds include 3-ethyl-4-methyl-1,5-dihydro-2H-pyrrol-2-one and 3,5-diarylsubstituted 5-hydroxy-1,5-dihydro-2H-pyrrol-2-one . These compounds share the pyrrolone core structure but differ in their substituents and resulting biological activities.